Cas no 82952-64-5 (CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt))

CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt) structure

82952-64-5 structure

Product Name:CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)

CAS No:82952-64-5

MF:C₂₅H₃₃N₅O₁₀

MW:563.55702662468

CID:60521

PubChem ID:54949

Update Time:2025-04-18

CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt) Chemical and Physical Properties

Names and Identifiers

- Trimetrexate glucuronate
- 5-Methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]quinazoline-2,4-diamine D-glucuronate
- CI 898 dihydrochloride
- CI 898 trihydrochloride
- CI 898 trihydrochloride,5-Methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]-2,4-quinazolinediaminetrihydrochloride
- NSC352122
- SCHEMBL3635
- TRIMETREXATE D-GLUCURONATE [MI]
- 2,4-Quinazolinediamine, 5-methyl-6-(((3,4,5-trimethoxyphenyl)amino)methyl)-, mono-D-glucuronate
- TRIMETREXATE GLUCURONATE [VANDF]
- Neutrexin (TN)
- 82952-64-5
- CS-0027819
- D06239
- 6-(((3,4,5-Trimethoxyphenyl)amino)methyl)-5-methyl-2,4-quinazolinediamine glucuronate
- 5-methyl-6-[(3,4,5-trimethoxyanilino)methyl]quinazoline-2,4-diamine;(2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoic acid
- L137U4A79K
- Q27282570
- NSC 352122
- DRG-0183
- HY-103396
- UNII-L137U4A79K
- TRIMETREXATE GLUCURONATE (MART.)
- DTXCID90196461
- TRIMETREXATE GLUCURONATE [WHO-DD]
- Trimetrexate glucuronate (USAN)
- 2,4-Diamino-5-methyl-6-((3,4,5-trimethoxyanilino)methyl)quinazoline mono-D-glucuronate
- Trimetrexate D-glucuronate
- DTXSID90273968
- NSC-352122
- Trimetrexate glucuronate [USAN]
- TRIMETREXATE GLUCURONATE [MART.]
- CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)
- trimetrexate glucuronic acid combination
- Trimetrexate glucuronic acid salt
- TRIMETREXATE GLUCURONATE [ORANGE BOOK]
- Inchi： 1S/C19H23N5O3.C6H10O7/c1-10-11(5-6-13-16(10)18(20)24-19(21)23-13)9-22-12-7-14(25-2)17(27-4)15(8-12)26-3;7-1-2(8)3(9)4(10)5(11)6(12)13/h5-8,22H,9H2,1-4H3,(H4,20,21,23,24);1-5,8-11H,(H,12,13)/t;2-,3+,4-,5-/m.0/s1
- InChI Key： ZCJXQWYMBJYJNB-LRDBBFHQSA-N
- SMILES： O[C@H]([C@@H](C(=O)O)O)[C@@H]([C@H](C=O)O)O.O(C)C1C(=C(C=C(C=1)NCC1C=CC2C(=C(N)N=C(N)N=2)C=1C)OC)OC

Computed Properties

Exact Mass: 563.22300
Monoisotopic Mass: 563.222742
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 40
Rotatable Bond Count: 11
Complexity: 648
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 253

Experimental Properties

Density: 1.305
Boiling Point: 647°C at 760 mmHg
Flash Point: 345.1°C
PSA: 244.99000
LogP: 0.84680

CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci17798-10mg	CI 898 trihydrochloride	82952-64-5	98%	10mg	￥1622.00	2023-09-09
TRC	C433040-10mg	CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)	82952-64-5		10mg	$173.00	2023-05-18
TRC	C433040-25mg	CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)	82952-64-5		25mg	$408.00	2023-05-18
TRC	C433040-100mg	CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)	82952-64-5		100mg	$1493.00	2023-05-18
TRC	C433040-250mg	CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)	82952-64-5		250mg	$ 4500.00	2023-09-08
1PlusChem	1P004YZR-5mg	CI 898 dihydrochloride	82952-64-5	98%	5mg	$329.00	2024-04-21
1PlusChem	1P004YZR-10mg	CI 898 dihydrochloride	82952-64-5	98%	10mg	$586.00	2024-04-21
1PlusChem	1P004YZR-50mg	CI 898 dihydrochloride	82952-64-5	98%	50mg	$1959.00	2024-04-21
A2B Chem LLC	AC31175-5mg	CI 898 dihydrochloride	82952-64-5	98%	5mg	$299.00	2024-04-19
A2B Chem LLC	AC31175-10mg	CI 898 dihydrochloride	82952-64-5	98%	10mg	$515.00	2024-04-19